2-[3-(3-methylbenzyl)-1H-1,2,4-triazol-5-yl]ethanamine

• CAS No.: 1160245-47-5
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 2-[5-[(3-methylphenyl)methyl]-1H-1,2,4-triazol-3-yl]ethanamine
• InChI: InChI=1S/C12H16N4/c1-9-3-2-4-10(7-9)8-12-14-11(5-6-13)15-16-12/h2-4,7H,5-6,8,13H2,1H3,(H,14,15,16)
• InChI Key: WNHUVTFTMKZRAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2=NC(=NN2)CCN

Description

2-[3-(3-Methylbenzyl)-1H-1,2,4-triazol-5-yl]ethanamine is a chemical compound supplied for research and experimental purposes. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Chemically, this molecule features a 1H-1,2,4-triazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities . The 1,2,4-triazole ring can exist in different tautomeric forms, with the 1H-tautomer being the most stable and prevalent in both solid state and solution . This scaffold is a common bioisostere for various functional groups and is frequently used to enhance the effectiveness of lead compounds in drug discovery . While specific biological data for this exact compound may be limited, research on structurally similar {2-(3-R-1H-1,2,4-triazol-5-yl)phenyl}amines has demonstrated significant antifungal activity against a range of pathogenic fungi, including Aspergillus niger , Fusarium oxysporum , and Botrytis cinerea . Molecular docking studies suggest that the antifungal mechanism of such triazoles may involve targeting key fungal enzymes like CYP51 (14α-demethylase) and N-myristoyltransferase . Furthermore, other 2-[(3-aminoalkyl)-1H-1,2,4-triazol-5-yl]anilines have shown promising anticonvulsant activity in models of pentylenetetrazol-induced seizures, with some compounds exhibiting effects comparable to the reference drug lamotrigine . These findings highlight the potential of this compound class for research in developing new agrochemicals and central nervous system active agents. CAS Number: 1185297-97-5 Molecular Formula: C 12 H 17 ClN 4 Molecular Weight: 252.74 g/mol Researchers are advised to consult the safety data sheet and handle this material according to established laboratory safety protocols.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table summarizes key analogs and their structural differences:

Compound Name	Substituents on Triazole Core	Molecular Weight (g/mol)	Key Properties/Activities	References
Target Compound	3-(3-Methylbenzyl), 5-ethanamine	~250 (estimated)	High lipophilicity; potential CNS activity	—
1-(3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazol-5-yl)ethanamine	3-(3,4-Dimethoxyphenyl), 5-ethanamine	248.28	Increased polarity due to methoxy groups
2-[3-(4-Pyridinyl)-1H-1,2,4-triazol-5-yl]ethylamine dihydrochloride	3-(4-Pyridinyl), 5-ethylamine (salt form)	225.68	Enhanced solubility via salt formation
2-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	3-Ethyl, 1-methyl, 5-ethanamine	~196	Moderate lipophilicity; alkyl substitutions
Potassium 2-((3-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-5-yl)thio)acetate	3-(Thiophen-2-ylmethyl), 5-thioacetate (salt)	—	Actoprotective activity (6.32% > riboxin)

Physicochemical and Pharmacokinetic Properties

• Lipophilicity : The 3-methylbenzyl group in the target compound likely confers higher logP values compared to analogs with polar substituents (e.g., 4-pyridinyl in or dimethoxyphenyl in ). This may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Solubility : Hydrochloride salt forms (e.g., ) improve solubility, whereas neutral analogs (e.g., ) may require formulation aids.
• Metabolic Stability : Thiophene- and pyridine-containing analogs () could exhibit distinct metabolic pathways due to heteroaromatic oxidation susceptibility, whereas methylbenzyl groups might undergo CYP450-mediated demethylation .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 2-[3-(3-methylbenzyl)-1H-1,2,4-triazol-5-yl]ethanamine, and how can reaction yields be optimized?

• Methodology : Synthesis typically involves cyclocondensation of thiosemicarbazides or hydrazides with carboxylic acid derivatives under reflux conditions. For example, hydrazine hydrate can be reacted with a substituted acetic acid derivative in propan-2-ol, followed by refluxing for 3–4 hours to form the triazole core .
• Optimization : Yield improvements may involve adjusting solvent polarity (e.g., ethanol vs. DMF), reaction temperature (80–100°C), and catalyst use (e.g., acetic acid). Purification via column chromatography (silica gel, eluent: CHCl₃/MeOH) or recrystallization is standard .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

• Key Techniques :

• ¹H/¹³C NMR : To confirm the presence of the 3-methylbenzyl group (δ ~2.3 ppm for CH₃) and ethanamine chain (δ ~3.2 ppm for NH₂) .
• IR Spectroscopy : Identify N-H stretches (~3300 cm⁻¹) and triazole ring vibrations (~1500 cm⁻¹) .
• Mass Spectrometry : High-resolution ESI-MS for molecular ion validation (e.g., [M+H]⁺ expected at m/z ~283.16) .

Q. What preliminary biological assays are suitable for evaluating its bioactivity?

• Screening Approaches :

• Antimicrobial Testing : Disk diffusion assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Enzyme Inhibition : Triazole derivatives often target acetylcholinesterase (AChE) or kinases; use spectrophotometric assays with substrate analogs (e.g., Ellman’s reagent for AChE) .

Advanced Research Questions

Q. How can crystallographic data resolve structural ambiguities in this compound, and what software tools are recommended?

• Crystallography Workflow : Single-crystal X-ray diffraction (SCXRD) with SHELX programs (e.g., SHELXL for refinement) to determine bond lengths, angles, and packing interactions. For example, the triazole ring’s planarity and substituent orientations can be validated .
• Data Interpretation : Compare experimental data (e.g., CCDC entries) with computational models (DFT-optimized geometries) to identify discrepancies in tautomeric forms or protonation states .

Q. How should researchers address contradictions in bioactivity data across studies (e.g., varying IC₅₀ values)?

• Analysis Framework :

• Structural Modifications : Compare analogs (e.g., potassium vs. sodium salts) to assess cation-dependent activity changes, as seen in actoprotective studies .
• Assay Conditions : Standardize protocols (e.g., cell lines, incubation times) to minimize variability. For instance, riboflavin depletion in media can alter redox-sensitive activity .

Q. What computational strategies predict binding modes of this compound with biological targets?

• Modeling Approaches :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to simulate interactions with kinase domains (e.g., JNK inhibitors) or microbial enzymes .
• MD Simulations : Assess stability of ligand-target complexes over 100-ns trajectories (AMBER/CHARMM force fields) to validate hydrogen bonding with key residues (e.g., Asp168 in AChE) .

Q. How does the 3-methylbenzyl substituent influence physicochemical properties and pharmacokinetics?

• Property Analysis :

• Lipophilicity : LogP calculations (e.g., XlogP ~2.1) indicate moderate membrane permeability .
• Solubility : The ethanamine group enhances aqueous solubility (~15 mg/mL in PBS), critical for in vivo bioavailability .
  • Metabolism Prediction : CYP450 isoform screening (e.g., CYP3A4) to identify potential metabolic hotspots (e.g., N-demethylation) .

Methodological Notes

• Synthesis Contradictions : Some protocols report lower yields (<50%) when using propan-2-ol vs. ethanol due to reduced solubility of intermediates .
• Bioactivity Variability : Substitution at the triazole 3-position (e.g., thiophene vs. benzyl) significantly alters antimicrobial potency, emphasizing the need for SAR studies .